Cas no 864841-53-2 (6-Bromo-4,4-dimethylthiochroman 1-oxide)

• Product Name: 6-Bromo-4,4-dimethylthiochroman 1-oxide
• CAS No: 864841-53-2
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 2809342
• PubChem ID: 11680629
• Update Time: 2025-04-21

6-Bromo-4,4-dimethylthiochroman 1-oxide Chemical and Physical Properties

Names and Identifiers

• 864841-53-2
• starbld0008129
• 6-bromo-4,4-dimethylthiochroman 1-oxide
• SCHEMBL5421348
• DTXSID00470527
• AGN-PC-00E0DA
• 6-Bromo-4,4-dimethylthiochroman 1-oxide

• Inchi： 1S/C11H13BrOS/c1-11(2)5-6-14(13)10-4-3-8(12)7-9(10)11/h3-4,7H,5-6H2,1-2H3
• InChI Key： ZZUMTQDABUXJPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)CCS2=O

Computed Properties

• Exact Mass: 271.98705g/mol
• Monoisotopic Mass: 271.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes